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Introduction

Dactylol is a naturally occurring sesquiterpenoid, a class of organic compounds valued for
their structural diversity and potential therapeutic applications. First isolated from the sea hare
Aplysia dactylomela, this bicyclo[6.3.0]Jundecane sesquiterpenoid has garnered significant
interest within the synthetic chemistry community due to its unique and complex molecular
architecture.[1] This guide provides a comprehensive review of the available scientific literature
on Dactylol, focusing on its chemical properties.

It is important to note at the outset that while there is considerable research on the chemical
synthesis of Dactylol, a thorough review of the scientific literature reveals a significant gap in
the specific biological and pharmacological data for the isolated compound. Much of the
reported biological activity is associated with crude extracts of organisms from which Dactylol
can be sourced, such as various marine organisms and plants. The direct attribution of these
activities to Dactylol itself is, therefore, not scientifically substantiated without further studies
on the purified compound.

Chemical and Physical Properties

Dactylol is characterized by its distinct bicyclic core structure. Its fundamental chemical and
physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C15H260 [2]
Molecular Weight 222.37 g/mol [2]

(1R,3aS,5Z,9aS)-1,5,8,8-
tetramethyl-2,3,4,7,9,9a-

IUPAC Name [2]
hexahydro-1H-

cyclopenta[3]annulen-3a-ol

CAS Number 58542-75-9 [2]
Not widely reported for the
Appearance _
isolated compound.
- Expected to be soluble in
Solubility

organic solvents.

Biological Activities and Pharmacological Data

Despite numerous searches of scientific databases, there is a notable absence of specific
quantitative data on the biological activities of isolated Dactylol. While the broader class of
sesquiterpenoids is known to possess a wide range of biological effects, including anti-
inflammatory, anticancer, and antimicrobial properties, studies specifically investigating these
effects for purified Dactylol are not readily available in the public domain.[3][4][5]

Research on extracts from organisms known to contain Dactylol, such as the red algae of the
genus Laurencia, has shown various biological activities, including cytotoxic and anti-
inflammatory effects.[6] However, these extracts contain a multitude of compounds, and it is not
possible to attribute the observed effects to Dactylol alone without further detailed
investigation.

Experimental Protocols

Consistent with the lack of specific biological activity data, detailed experimental protocols for
assays conducted with isolated Dactylol are not present in the current scientific literature. The
development of such protocols would be contingent on future in vitro and in vivo studies
focusing specifically on the purified compound.
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Signaling Pathways

The mechanism of action and the specific signaling pathways modulated by Dactylol remain
uncharacterized. While sesquiterpenoids, in general, have been shown to interact with various
signaling cascades, such as the NF-kB and MAPK pathways, to exert their anti-inflammatory
effects, no such studies have been published for Dactylol.[4][7] Elucidation of the signaling
pathways affected by Dactylol would require dedicated molecular and cellular biology studies.

Logical Relationship Diagram: Current State of
Dactylol Research

The following diagram illustrates the current state of knowledge regarding Dactylol,
highlighting the disconnect between the well-established chemical synthesis and the
uninvestigated biological activities of the isolated compound.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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